(1R)-tetramethrin
Overview
Description
(1R)-tetramethrin is a tetramethrin.
Scientific Research Applications
Stereoselectivity and Environmental Fate
- Tetramethrin, a chiral pyrethroid insecticide, exhibits stereoselective cytotoxicity, bioaccumulation, degradation, and metabolism. Specifically, trans (+)-1R,3R-tetramethrin has a significant inhibition effect on PC12 cells and shows preferential degradation in environmental samples. This stereoselective behavior is crucial for developing single enantiomers with better bioactivity and lower ecotoxicity, enabling more accurate environmental monitoring and risk assessment (Ma et al., 2022).
Biodegradation
- An indigenous bacterium, Gordonia cholesterolivorans A16, was found to effectively degrade tetramethrin. This strain can use tetramethrin as the sole carbon source, indicating its potential for bioremediation of tetramethrin-contaminated environments. It also demonstrated the capability to degrade a broad spectrum of synthetic pyrethroids, highlighting its utility in environmental clean-up processes (Guo et al., 2021).
Analytical Detection
- Various analytical methods, such as high-performance liquid chromatography (HPLC) with diode array detection, have been employed for determining tetramethrin in environmental samples. These methods are crucial for monitoring the presence and concentration of tetramethrin in different matrices, including soils, vegetables, and fruits (Ibrahim et al., 2019).
Enantioselectivity in Biological Effects
- Studies have also explored the enantioselective effects of tetramethrin isomers on biological systems. For instance, different isomers of cypermethrin, a related compound, were found to have varying endocrine-disrupting effects based on in vitro models. This suggests that the stereochemistry of such compounds plays a significant role in their biological activity and potential toxicity (Ji et al., 2019).
properties
Product Name |
(1R)-tetramethrin |
|---|---|
Molecular Formula |
C19H25NO4 |
Molecular Weight |
331.4 g/mol |
IUPAC Name |
(1,3-dioxo-4,5,6,7-tetrahydroisoindol-2-yl)methyl (1R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate |
InChI |
InChI=1S/C19H25NO4/c1-11(2)9-14-15(19(14,3)4)18(23)24-10-20-16(21)12-7-5-6-8-13(12)17(20)22/h9,14-15H,5-8,10H2,1-4H3/t14?,15-/m0/s1 |
InChI Key |
CXBMCYHAMVGWJQ-LOACHALJSA-N |
Isomeric SMILES |
CC(=CC1[C@H](C1(C)C)C(=O)OCN2C(=O)C3=C(C2=O)CCCC3)C |
SMILES |
CC(=CC1C(C1(C)C)C(=O)OCN2C(=O)C3=C(C2=O)CCCC3)C |
Canonical SMILES |
CC(=CC1C(C1(C)C)C(=O)OCN2C(=O)C3=C(C2=O)CCCC3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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